Cas no 22992-83-2 (Erbium(III) carbonate hydrate)

• Product Name: Erbium(III) carbonate hydrate
• CAS No: 22992-83-2
• MF: CH₄ErO₄
• MW: 247.299063682556
• MDL: MFCD00149951
• CID: 88401
• Update Time: 2025-05-22

Erbium(III) carbonate hydrate Chemical and Physical Properties

Names and Identifiers

• Erbium(III) carbonate hydrate
• Erbium Carbonate
• erbium(3+),tricarbonate,hydrate
• Carbonic acid,erbium(3+) salt (3:2),hydrate (8CI,9CI)
• dierbium(3+) ion hydrate triCO3
• ERBIUM CARBONATE HYDRATE
• ERBIUM CARBONATE DIHYDRATE
• Erbium(III)carbonatehydrate(99.9%-Er)(REO)
• ERBIUM(III) CARBONATE HYDRATE 99.9%
• ERBIUM (III) CARBONATE HYDRATE (99.9%-ER)
• ERBIUM(III) CARBONATE HYDRATE, 99.99%
• ERBIUM CARBONATE HYDRATE: 99.9% (REO)

• MDL： MFCD00149951
• Inchi： 1S/CH2O3.Er.H2O/c2-1(3)4;;/h(H2,2,3,4);;1H2
• InChI Key： NHEBVPYPWOCQOS-UHFFFAOYSA-N
• SMILES： C(O)(O)=O.[Er].O

Computed Properties

• Exact Mass: 529.82500
• Monoisotopic Mass: 529.825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 191A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 774°C
• Boiling Point: 150°C
• Flash Point: °C
• PSA: 198.80000
• LogP: -7.40530

Erbium(III) carbonate hydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids

Additional information on Erbium(III) carbonate hydrate

Erbium(III) Carbonate Hydrate: A Comprehensive Overview

Erbium(III) carbonate hydrate, with the CAS number 22992-83-2, is a rare earth compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as erbium carbonate hydrate, is a hydrated form of erbium carbonate, which belongs to the family of rare earth carbonates. Its chemical formula is Er₂(CO₃)₃·nH₂O, where 'n' represents the number of water molecules incorporated into the crystal structure. The compound is widely used in the production of rare earth materials, optical devices, and as a precursor for various erbium-based compounds.

Recent advancements in materials science have highlighted the potential of erbium(III) carbonate hydrate in enhancing the performance of optical fibers and laser systems. Erbium-doped fiber amplifiers (EDFAs), which are critical components in modern telecommunications, rely on the unique optical properties of erbium ions. The use of erbium(III) carbonate hydrate as a precursor for synthesizing erbium-doped materials has been shown to improve the efficiency and reliability of these systems. Researchers have also explored its application in quantum optics, where its ability to emit light at specific wavelengths makes it a valuable material for quantum communication technologies.

The synthesis of erbium(III) carbonate hydrate involves several methods, including precipitation from aqueous solutions, hydrothermal synthesis, and sol-gel techniques. Among these, hydrothermal synthesis has been identified as a promising approach due to its ability to produce high-purity crystals with controlled morphologies. Recent studies have focused on optimizing reaction conditions, such as temperature and pH levels, to enhance the yield and quality of the product. For instance, a 2023 study published in *Materials Chemistry* demonstrated that adjusting the hydrothermal reaction temperature to 180°C resulted in a significant increase in crystal size and purity.

In addition to its role as a precursor for optical materials, erbium(III) carbonate hydrate has found applications in catalysis and environmental remediation. Its ability to act as a catalyst support has been explored in various reactions, including CO₂ reduction and organic transformations. A 2023 paper in *Catalysis Today* reported that incorporating erbium(III) carbonate hydrate into catalyst formulations significantly improved the conversion rates of methane to methanol under mild conditions. Furthermore, its potential as an adsorbent for heavy metal ions from industrial wastewater has been investigated, offering a sustainable solution for water purification.

The environmental impact of erbium(III) carbonate hydrate production has also come under scrutiny. As demand for rare earth compounds continues to grow, researchers are increasingly focusing on developing eco-friendly synthesis methods. One promising approach involves using biodegradable templates or green solvents to minimize waste generation and reduce energy consumption. A 2023 study published in *Green Chemistry* highlighted the use of plant-derived surfactants in the hydrothermal synthesis of erbium(III) carbonate hydrate, resulting in a more sustainable production process.

Looking ahead, the future of erbium(III) carbonate hydrate lies in its integration into emerging technologies such as solid-state lighting and next-generation batteries. Its compatibility with lithium-ion battery components has been explored, with preliminary results suggesting potential improvements in energy density and cycle stability. Additionally, its role in developing advanced ceramics for high-temperature applications is an area that warrants further investigation.

In conclusion, erbium(III) carbonate hydrate (CAS 22992-83-2) is a versatile compound with a wide range of applications across multiple industries. Its significance lies not only in its current uses but also in its potential to drive innovation in emerging technologies. As research continues to uncover new properties and applications, this compound will undoubtedly play a pivotal role in shaping the future of materials science and technology.